Cas no 365547-98-4 (ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate)

• Product Name: ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate
• CAS No: 365547-98-4
• MF: C₁₂H₁₁F₃N₂O₂
• MW: 272.223153352737
• CID: 5957156
• PubChem ID: 85792645
• Update Time: 2025-10-20

ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate

• Inchi： 1S/C12H11F3N2O2/c1-2-19-11(18)9-7-4-3-6(12(13,14)15)5-8(7)17-10(9)16/h3-5,17H,2,16H2,1H3
• InChI Key： BBZHKMAOTMETOX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(F)(F)F)=C2)C(C(OCC)=O)=C1N

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 188-189 °C
• Boiling Point: 400.2±40.0 °C(Predicted)
• pka: 15.90±0.30(Predicted)

Additional information on ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate

Comprehensive Overview of Ethyl 2-Amino-6-(Trifluoromethyl)-1H-Indole-3-Carboxylate (CAS No. 365547-98-4)

Ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS No. 365547-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the indole derivatives family, a class of heterocyclic compounds known for their broad biological activity. Its molecular formula, C₁₂H₁₁F₃N₂O₂, highlights the presence of a trifluoromethyl group (-CF₃), which is a critical moiety in modern drug design due to its ability to enhance metabolic stability and lipophilicity.

The ethyl ester functional group in this compound makes it a versatile intermediate for further chemical modifications. Researchers often explore its potential in synthesizing more complex molecules, particularly in the development of small-molecule inhibitors and bioactive probes. The 2-amino substitution on the indole ring further expands its utility, enabling participation in condensation reactions or serving as a building block for heterocyclic scaffolds. This adaptability aligns with current trends in fragment-based drug discovery, where modular compounds like this are prized for their synthetic flexibility.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their applications in medicinal chemistry and material science. The trifluoromethyl group in CAS 365547-98-4 is particularly noteworthy, as fluorination strategies are a hot topic in AI-driven drug discovery platforms. Computational studies frequently highlight the role of such groups in improving binding affinity to target proteins, a subject often queried in scientific search engines. This compound’s balance of hydrogen bond donors (NH₂) and acceptors (ester carbonyl) also makes it a candidate for molecular docking simulations, a technique widely discussed in cheminformatics forums.

From a synthetic perspective, ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate can be prepared via Fischer indole synthesis or palladium-catalyzed cross-coupling reactions, methods frequently optimized in green chemistry initiatives. Its solubility profile (moderate in polar organic solvents) and stability under ambient conditions are practical advantages for laboratory handling. These properties are often compared to those of related indole-3-carboxylate esters in structure-activity relationship (SAR) studies, a common search term among medicinal chemists.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, similar trifluoromethyl-substituted indoles have shown promise as plant growth regulators or pest control agents, aligning with global interest in sustainable agriculture. While CAS 365547-98-4 itself is not yet commercially deployed in this sector, its structural analogs are frequently patented, making it a subject of IP landscape analyses.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR for the -CF₃ group), mass spectrometry, and HPLC purity assays. These techniques are routinely searched by quality control specialists, reflecting the compound’s relevance in method development discussions. Its melting point (reported between 150–155°C) and chromatographic behavior are key physical parameters documented in technical literature.

In conclusion, ethyl 2-amino-6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS No. 365547-98-4) exemplifies the intersection of structural ingenuity and practical applicability in modern chemistry. Its role as a multifunctional intermediate continues to inspire innovations across drug discovery, materials science, and catalysis research, addressing persistent challenges in these fields while adhering to safety and regulatory standards.